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Compound of Interest

Compound Name: N-Methyl-n-propylaniline

Cat. No.: B14083963 Get Quote

Disclaimer: This guide provides detailed safety and handling information for N-methylaniline

(CAS No. 100-61-8). Comprehensive safety data for the requested compound, N-Methyl-n-
propylaniline (CAS No. 13395-5-4), is not readily available in public databases.[1] N-

methylaniline is a closely related chemical structure and can be used as a preliminary

reference for safety and handling protocols. Researchers, scientists, and drug development

professionals should use this information as a guide and conduct a thorough risk assessment

before handling N-Methyl-n-propylaniline.

Section 1: Chemical Identification
This section provides the basic identifiers for N-methylaniline.

Identifier Value

Chemical Name N-methylaniline[2][3]

Synonyms Monomethylaniline, N-methylbenzenamine[2][4]

CAS Number 100-61-8[2][3]

Molecular Formula C₇H₉N[2][3]

Molecular Weight 107.15 g/mol [5]

Structure
A methyl group attached to the nitrogen of an

aniline molecule.
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Section 2: Hazard Identification
N-methylaniline is a hazardous substance that poses significant health and environmental

risks.

GHS Classification:[2][3]

Acute Toxicity, Oral (Category 3)

Acute Toxicity, Dermal (Category 3)

Acute Toxicity, Inhalation (Category 3)

Specific Target Organ Toxicity — Repeated Exposure (Category 2)

Hazardous to the Aquatic Environment, Acute Hazard (Category 1)

Hazardous to the Aquatic Environment, Long-term Hazard (Category 1)

Combustible Liquid (Category 4)[5]

Serious Eye Irritation (Category 2A)[5]

Signal Word: Danger[2]

Hazard Statements:[2][5]

H301, H311, H331: Toxic if swallowed, in contact with skin, or if inhaled.

H373: May cause damage to organs (Liver, spleen, Bone marrow) through prolonged or

repeated exposure.[5]

H410: Very toxic to aquatic life with long lasting effects.

H227: Combustible liquid.[5]

H319: Causes serious eye irritation.[5]

Precautionary Statements:[2][5]
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P260, P261: Do not breathe mist, vapors, or spray.

P270, P271: Do not eat, drink, or smoke when using this product. Use only outdoors or in a

well-ventilated area.

P273: Avoid release to the environment.

P280: Wear protective gloves, protective clothing, and eye/face protection.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor.

P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON CENTER or

doctor if you feel unwell.

P304 + P340 + P311: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER or doctor.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Section 3: First-Aid Measures
Immediate medical attention is required in case of exposure.[6] First-aiders should protect

themselves from exposure.[5]
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing has

stopped, provide artificial respiration.

Immediately call a physician.[2][5]

Skin Contact

Immediately take off all contaminated clothing.

[5] Rinse the skin with plenty of water and soap.

[7] A physician should be called immediately.[5]

Eye Contact

Rinse cautiously with water for several minutes.

[5] If present, remove contact lenses.[5]

Continue rinsing and consult an

ophthalmologist.[5]

Ingestion

Do NOT induce vomiting.[3] Rinse mouth with

water and give at most two glasses of water to

drink.[2][5] Seek immediate medical attention.[5]

Section 4: Fire-Fighting Measures
N-methylaniline is a combustible liquid.[5]
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Measure Protocol

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[2] For small fires,

dry chemical, CO2, or water spray is

appropriate. For large fires, use alcohol-

resistant foam or water spray.[4]

Specific Hazards

Vapors may form explosive mixtures with air.[6]

Heating can lead to violent rupture of

containers. Combustion produces toxic fumes,

including carbon monoxide (CO) and nitrogen

oxides (NOx).[2]

Protective Equipment

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

gear.[2][6] Stay in the danger area only with self-

contained breathing apparatus.[5]

Further Information

Use water spray to cool unopened containers.[2]

Prevent fire-extinguishing water from

contaminating surface water or groundwater

systems.[5]

Section 5: Accidental Release Measures
Spills must be handled with caution to prevent personal exposure and environmental

contamination.
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Step Protocol

Personal Precautions

Evacuate the danger area and ensure adequate

ventilation.[2][5] Avoid contact with the

substance and do not breathe vapors or

aerosols.[5] Remove all sources of ignition.[2]

Environmental Precautions

Prevent the product from entering drains,

surface water, or ground water.[2][5] Inform

authorities if seepage into a water course or

sewage system occurs.

Containment & Cleanup

For minor spills, absorb with inert material like

sand, earth, or vermiculite and place in a

labeled container for disposal. For major spills,

clear the area and move upwind. Contain the

spill and collect the recoverable product. After

cleanup, decontaminate all protective clothing

and equipment.

Emergency Procedures
For a liquid spill, isolate the area for at least 50

meters (150 feet) in all directions.[4]

Section 6: Handling and Storage
Proper handling and storage are crucial to maintain safety and product integrity.
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Aspect Protocol

Safe Handling

Handle only in a well-ventilated area or under a

fume hood.[5] Avoid all personal contact,

including inhalation. Do not eat, drink, or smoke

when handling. Keep away from open flames,

hot surfaces, and other ignition sources.[5] Take

precautionary measures against static

discharge.[5] Wash hands thoroughly after

handling.

Storage Conditions

Store in original, tightly sealed containers in a

cool, dry, and well-ventilated area.[5] Store

locked up or in an area accessible only to

authorized personnel.[5] Keep away from

incompatible materials and foodstuff containers.

Protect containers from physical damage. The

substance may react with carbon dioxide in the

air.

Incompatible Materials
Strong acids, acid chlorides, acid anhydrides,

oxidizers, chloroformates, and halogens.[6]

Section 7: Exposure Controls/Personal Protection
Engineering controls and personal protective equipment (PPE) are necessary to minimize

exposure.
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Control Specification

Engineering Controls

Use in a well-ventilated area with local exhaust

ventilation. Ensure eyewash stations and safety

showers are close to the workstation.[6]

Eye/Face Protection

Wear chemical safety goggles or a face shield.

[2][3] Do not wear contact lenses as they may

absorb and concentrate irritants.

Skin Protection

Wear appropriate protective gloves (e.g., butyl-

rubber with a minimum layer thickness of 0.7

mm) and clothing to prevent skin exposure.[5][6]

Respiratory Protection

If exposure limits are exceeded or irritation

occurs, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[6] For

spills, a chemical protection suit with a self-

contained breathing apparatus may be

necessary.[7]

Hygiene Measures

Launder contaminated clothing separately

before reuse. Wash hands and face after

working with the substance.[5]

Section 8: Physical and Chemical Properties of N-
methylaniline
This table summarizes the key physical and chemical properties of N-methylaniline. Data for N-
Methyl-n-propylaniline is largely unavailable.[8]
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Property Value (N-methylaniline)

Appearance Colorless to brown viscous liquid[9]

Odor Weak, ammonia-like

Melting Point -57 °C

Boiling Point 196 °C

Flash Point 83 °C

Solubility in Water Slightly soluble[9]

Molecular Weight 107.16 g/mol [10]

Section 9: Stability and Reactivity
Understanding the stability and reactivity of N-methylaniline is essential for safe storage and

handling.
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Condition Description

Reactivity

Neutralizes acids in exothermic reactions. May

be incompatible with isocyanates, halogenated

organics, peroxides, phenols, epoxides,

anhydrides, and acid halides.[4]

Chemical Stability
Stable under recommended storage conditions.

[6][11] Becomes brown on exposure to air.[9]

Possibility of Hazardous Reactions

No dangerous reactions are known under

normal conditions.[10] Hazardous

polymerization does not occur.[6]

Conditions to Avoid
Direct sunlight, air contact, moisture, heat,

sparks, and open flames.[6][10]

Incompatible Materials
Strong oxidizing agents, acids, acid anhydrides,

acid chlorides, and carbon dioxide.[6]

Hazardous Decomposition Products
Combustion may produce carbon monoxide,

carbon dioxide, and nitrogen oxides.[6]

Section 10: Toxicological Information
N-methylaniline is toxic through multiple routes of exposure.
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Toxicity Metric Value

Acute Toxicity (Oral) Toxic if swallowed.[2]

Acute Toxicity (Dermal) Toxic in contact with skin.[2]

Acute Toxicity (Inhalation) Toxic if inhaled.[2]

Skin Corrosion/Irritation No skin irritation observed in rabbit studies.[5]

Serious Eye Damage/Irritation Causes serious eye irritation.[5]

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to organs (liver, spleen,

bone marrow) through prolonged or repeated

exposure if swallowed.[5]

Carcinogenicity
The carcinogenic activity of N-methylaniline has

not been adequately investigated.

Section 11: Ecological Information
This substance is very toxic to aquatic life with long-lasting effects.[2]

Ecological Metric Value

Aquatic Toxicity
Very toxic to aquatic life.[2] Also poisonous for

fish and plankton in water bodies.

Persistence and Degradability Inherently biodegradable (92% in 28 days).[5]

Bioaccumulative Potential Bioconcentration factor (BCF): 2.6.[5]

PBT and vPvB Assessment

This substance is not considered to be

persistent, bioaccumulative, and toxic (PBT) or

very persistent and very bioaccumulative

(vPvB).[2]

Section 12: Disposal Considerations
Waste must be disposed of in accordance with local, regional, and national regulations.
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Product: Do not dispose of together with household garbage.[12] The product should not be

allowed to reach the sewage system.[12] Disposal must be handled by an approved waste

disposal plant.[6]

Contaminated Packaging: Disposal must be made according to official regulations.[12]

Section 13: Transport Information
N-methylaniline is regulated for transport.

Regulation Details

UN Number 2294[5]

Proper Shipping Name N-METHYLANILINE[5]

Transport Hazard Class 6.1[5]

Packing Group III[5]

Environmental Hazards Marine Pollutant: Yes[5]

Experimental Protocols
Detailed experimental methodologies for the toxicological and ecological studies cited in safety

data sheets are not typically included in these documents. For specific experimental protocols,

researchers should consult the primary scientific literature or the guidelines referenced in the

safety data sheets, such as those from the Organisation for Economic Co-operation and

Development (OECD).

Mandatory Visualization
The following diagram illustrates a logical workflow for handling a chemical spill of a hazardous

substance like N-methylaniline.
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Chemical Spill Occurs

Assess the Situation
(Identify substance, quantity, and immediate risks)

Evacuate Immediate Area
(If necessary)

Immediate Danger

Don Appropriate PPE
(Gloves, Goggles, Respirator, etc.)

No Immediate Danger

Control the Spill Source
(If safe to do so)

Contain the Spill
(Use absorbent dikes/pads)

Absorb the Spilled Material
(Sand, vermiculite, etc.)

Collect Contaminated Material
(Place in sealed, labeled container)

Decontaminate the Area
(Wash surfaces)

Dispose of Waste
(Follow hazardous waste protocols)

Report the Incident
(Follow institutional procedures)

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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